8-((4-Fluorophenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(4-fluorophenyl)sulfonyl-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H20FN3O3S/c1-14-3-2-4-15(13-14)18-19(25)23-20(22-18)9-11-24(12-10-20)28(26,27)17-7-5-16(21)6-8-17/h2-8,13H,9-12H2,1H3,(H,23,25)
• InChI Key: AKTAJGUXTIAYIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F)NC2=O
• Molecular Formula: C20H20FN3O3S
• Molecular Weight: 401.5 g/mol

Description

8-((4-Fluorophenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, also known as FST or spirocyclic compound, is a synthetic compound that has gained attention for its potential use in scientific research. This compound has unique properties that make it an ideal candidate for various applications in the field of medicine and biology.

Scientific Research Applications

Antimicrobial Activity

Several studies have synthesized and evaluated compounds with structures similar to "8-((4-Fluorophenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one" for their antimicrobial properties. For instance, a study focused on the synthesis and pharmacological evaluation of sulphur-containing 1,2,4-triazole derivatives demonstrated good antibacterial and antifungal activities. These compounds, including those with fluoro substituents, exhibited improved antimicrobial activity compared to others, highlighting their potential in developing new antimicrobial agents (D. V. N. Rao et al., 2014). Another study on novel Spiro[4.5]dec-2-enes containing triazole, piperidine, and sulfonamide moieties showed significant antimicrobial activity, further underscoring the chemical class's therapeutic potential (H. M. Dalloul et al., 2017).

Anticancer Activity

Research into the anticancer properties of related compounds has also been conducted. For example, a study on naproxen derivatives explored their in vitro anticancer activity against various prostate cancer cell lines, finding that some compounds exhibited significant activity, suggesting a possible role in cancer treatment strategies (M. Han et al., 2018).

Fluorescent Probes

Compounds with sulfonyl and fluoro groups have been utilized in the development of fluorescent probes. One study reported the synthesis of fluorescent solvatochromic dyes with strong solvent-dependent fluorescence, which can be applied in creating sensitive fluorescent molecular probes for biological research (Z. Diwu et al., 1997).

Polymer Science

In the field of polymer science, research has been conducted on the synthesis of novel fluoropolymers containing sulfonyl and perfluorocyclobutyl units. These materials exhibit excellent solubility and thermal stability, indicating their potential for various industrial applications (Xiaoyu Huang et al., 2005).

Anion Exchange Polymer Electrolytes

Guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes have been synthesized for potential use in energy devices. This research represents a significant step forward in the development of high-performance materials for electrochemical applications (D. Kim et al., 2011).